![molecular formula C24H32N2O2 B1225878 N-(2-methylpropyl)-1-[(4-phenylmethoxyphenyl)methyl]-4-piperidinecarboxamide](/img/structure/B1225878.png)
N-(2-methylpropyl)-1-[(4-phenylmethoxyphenyl)methyl]-4-piperidinecarboxamide
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Overview
Description
N-(2-methylpropyl)-1-[(4-phenylmethoxyphenyl)methyl]-4-piperidinecarboxamide is a member of piperidines.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Analogs for Antiinflammatory Activity : N-hydroxy methyl derivative of this compound was synthesized and showed potent antiinflammatory activity in some analogs when evaluated using carrageenan-induced rat paw oedema method (Rajasekaran, Sivakumar, & Jayakar, 1999).
Evaluation as Antihypertensive Agents : Inhibitory activity against T-type Ca(2+) channels was studied in 1-alkyl-N-[(1R)-1-(4-fluorophenyl)-2-methylpropyl]piperidine-4-carboxamide derivatives. Some derivatives showed potential as new class of T-type Ca(2+) channel blockers without inducing reflex tachycardia (Watanuki et al., 2011).
Isolation from Medicinal Plants : Novel compounds including phenylpropionamides and piperidine derivatives were isolated from Ailanthus altissima, showing moderate inhibitory activity against Tobacco mosaic virus (Ni, Shi, Tan, & Chen, 2017).
Exploration in Opioid Receptor Antagonism : JDTic, a variant of this compound, was explored as a kappa-opioid receptor antagonist, suggesting potential applications in the treatment of opiate abuse (Carroll, Harris, & Aceto, 2005).
Inhibitors of Soluble Epoxide Hydrolase : Research identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors, contributing to our understanding of soluble epoxide hydrolase and its potential therapeutic applications (Thalji et al., 2013).
PET Imaging Studies : Novel quinoline-2-carboxamide derivatives, including this compound, were used in the noninvasive assessment of peripheral benzodiazepine type receptors in vivo with positron emission tomography (Matarrese et al., 2001).
Synthetic Analgesics Development : The compound's derivatives were investigated for their analgesic properties, indicating high potency and potential as analgesics (Van Daele et al., 1976).
Properties
Molecular Formula |
C24H32N2O2 |
---|---|
Molecular Weight |
380.5 g/mol |
IUPAC Name |
N-(2-methylpropyl)-1-[(4-phenylmethoxyphenyl)methyl]piperidine-4-carboxamide |
InChI |
InChI=1S/C24H32N2O2/c1-19(2)16-25-24(27)22-12-14-26(15-13-22)17-20-8-10-23(11-9-20)28-18-21-6-4-3-5-7-21/h3-11,19,22H,12-18H2,1-2H3,(H,25,27) |
InChI Key |
DGJHKYICICNUHL-UHFFFAOYSA-N |
SMILES |
CC(C)CNC(=O)C1CCN(CC1)CC2=CC=C(C=C2)OCC3=CC=CC=C3 |
Canonical SMILES |
CC(C)CNC(=O)C1CCN(CC1)CC2=CC=C(C=C2)OCC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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